1H-Phenalen-1-one, 9-dimethylamino-
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Overview
Description
1H-Phenalen-1-one,9-dimethylamino- is an aromatic ketone with the molecular formula C15H13NO and a molecular weight of 223.2698 . This compound belongs to the family of phenalenones, which are known for their unique photophysical properties and stability of their radicals, anions, and cations . Phenalenones are rarely found in nature but have been isolated from plants and fungi .
Preparation Methods
Chemical Reactions Analysis
1H-Phenalen-1-one,9-dimethylamino- undergoes various types of chemical reactions, including:
Reduction: Reduction reactions can lead to the formation of phenalenyl radicals, which are remarkably stable.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions are typically oxygenated derivatives and phenalenyl radicals .
Scientific Research Applications
1H-Phenalen-1-one,9-dimethylamino- has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 1H-Phenalen-1-one,9-dimethylamino- involves its role as a photosensitizer. Upon irradiation with light, the compound generates reactive oxygen species (ROS) such as singlet oxygen, which can damage bacterial cell membranes and inhibit their ability to replicate . This mechanism is particularly effective in antimicrobial photodynamic therapy (aPDT) .
Comparison with Similar Compounds
1H-Phenalen-1-one,9-dimethylamino- can be compared with other phenalenone derivatives, such as:
2-(benzo[d]azol-2-yl)-1H-phenalen-1-one: These derivatives exhibit similar photophysical properties but differ in their absorption and emission spectra.
SAPYR and SA-PN-05: These phenalenone derivatives are also used as photosensitizers in aPDT and have shown significant antimicrobial effects.
The uniqueness of 1H-Phenalen-1-one,9-dimethylamino- lies in its high sensitivity to the polarity of the local environment and its efficient generation of singlet oxygen with a quantum yield close to unity .
Properties
CAS No. |
69454-55-3 |
---|---|
Molecular Formula |
C15H13NO |
Molecular Weight |
223.27 g/mol |
IUPAC Name |
9-(dimethylamino)phenalen-1-one |
InChI |
InChI=1S/C15H13NO/c1-16(2)12-8-6-10-4-3-5-11-7-9-13(17)15(12)14(10)11/h3-9H,1-2H3 |
InChI Key |
ZETUHJUPYNMKTC-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=C2C(=O)C=CC3=CC=CC(=C32)C=C1 |
Origin of Product |
United States |
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